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Compound of Interest

1-(2,4-Dichlorophenyl)-1H-pyrazol-
Compound Name:

3-ol
CAS No.: 184684-32-0
Cat. No.: B3111660

Get Quote

Abstract

This application note details the synthetic protocols for next-generation strobilurin fungicides,
specifically focusing on 1-(2,4-dichlorophenyl) analogs of pyraclostrobin. While commercial
pyraclostrobin utilizes a 4-chlorophenyl moiety, the introduction of a 2,4-dichloro substitution
pattern is a strategic modification intended to enhance lipophilicity (logP) and metabolic stability
against cytochrome P450 oxidative degradation. This guide provides a validated workflow for
the condensation of 2,4-dichlorophenylhydrazine with acrylate precursors, the subsequent
oxidative aromatization to the pyrazolol core, and the final ether-linkage coupling to the
pharmacophore-bearing benzyl moiety.

Introduction & Rational Design

Pyraclostrobin is a Quinone outside Inhibitor (Qol) that binds to the ubihydroquinone oxidation
center of the cytochrome

complex (Complex IIl). The molecule consists of three distinct domains:
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e The Toxophore: A

-methoxyacrylate or
-methoxycarbamate system essential for binding.

e The Bridge: An ortho-substituted benzyl ether linkage.
e The Lipophilic Tail: A 1-(substituted)-pyrazol-3-yl group.

Why 2,4-Dichloro Intermediates? Resistance to strobilurins (e.g., G143A mutation) drives the
need for analogs with altered binding kinetics. Replacing the standard 4-chlorophenyl tail with a
2,4-dichlorophenyl group increases steric bulk and electron deficiency. This modification utilizes
2,4-dichlorophenylhydrazine as a key "2,4-dichloro intermediate,” potentially improving the
analog's persistence on the leaf surface and resistance to fungal metabolic efflux.

Retrosynthetic Analysis

The synthesis is disconnected at the ether linkage and the pyrazole C-N bond.

2,4-Dichlorophenylhydrazine Methyl Acrylate

Cyclocondensatio

1-(2,4-Dichlorophenyl)-3-pyrazolol Benzyl Halide Electrophile
(The 2,4-Dichloro Intermediate) (e.g., 2-nitrobenzyl bromide)

Ether Linkage Formation

1-(2,4-Dichlorophenyl)-Pyraclostrobin Analog
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Figure 1: Retrosynthetic disconnection showing the convergence of the 2,4-dichlorophenyl
pyrazole core and the benzyl electrophile.

Experimental Protocols
Safety & Handling

e 2,4-Dichlorophenylhydrazine: Toxic if swallowed or inhaled. Potential skin sensitizer. Handle
in a fume hood.

o Dimethyl Sulfate (DMS): Highly toxic alkylating agent. Use a 10% NaOH trap for waste.

o Reaction Pressure: Pyrazolidinone formation may require sealed vessels; ensure glassware
is rated for pressure.

Protocol A: Synthesis of the Pyrazole Core

Objective: Synthesize 1-(2,4-dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one and oxidize it to the
3-pyrazolol.

Reagents:

2,4-Dichlorophenylhydrazine hydrochloride (1.0 eq)

Methyl acrylate (1.2 eq)

Sodium methoxide (NaOMe), 30% in MeOH (2.5 eq)

Solvent: Methanol (anhydrous)

Oxidant: Air/Oxygen or Chloranil (for aromatization)

Step-by-Step Methodology:

» Neutralization: Suspend 2,4-dichlorophenylhydrazine HCI (21.3 g, 100 mmol) in MeOH (100
mL). Add NaOMe solution (19 mL) dropwise at 0°C to liberate the free hydrazine.
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e Condensation: Add methyl acrylate (10.8 mL, 120 mmol) dropwise. Stir at reflux (65°C) for
4—6 hours. Monitor by TLC (Hexane:EtOAc 1:1) for the disappearance of hydrazine.

o Mechanistic Note: The hydrazine attacks the

-carbon of the acrylate (Michael addition), followed by cyclization to form the pyrazolidin-3-
one.

o Aromatization (Oxidation):

o Method A (Industrial): Adjust pH to ~8-9 with additional NaOMe. Heat to 60°C and bubble
air/oxygen through the solution for 6 hours. The presence of the electron-withdrawing
chlorines on the phenyl ring may slow oxidation compared to the 4-Cl analog; adding a
catalytic amount of FeCl

(1 mol%) can accelerate this.

o Method B (Laboratory): Add Chloranil (1.1 eq) in toluene and reflux for 2 hours.

o Workup: Evaporate methanol. Dissolve residue in water (200 mL). The product exists as the
sodium salt. Wash the aqueous phase with Ethyl Acetate (to remove unreacted organics).

« |solation: Acidify the aqueous phase to pH 2 using HCI (2N). The 1-(2,4-dichlorophenyl)-3-
pyrazolol will precipitate as a solid. Filter, wash with cold water, and dry.

o Expected Yield: 75-85%.[1]

o Appearance: Off-white to pale yellow solid.

Protocol B: Coupling and Toxophore Formation

Objective: Link the pyrazole core to the benzyl moiety. Two routes are possible:

e Route 1: Coupling with 2-nitrobenzyl bromide, followed by reduction and carbamate
construction (Standard Industrial Route).

e Route 2: Coupling with a pre-formed methyl N-(2-bromomethylphenyl)-N-methoxycarbamate
(Convergent Route).
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We describe Route 1 as it uses more accessible "2,4-dichloro” compatible intermediates.

Reagents:

1-(2,4-dichlorophenyl)-3-pyrazolol (from Protocol A)

2-Nitrobenzyl bromide

Base: Potassium Carbonate (

) or KOH

Solvent: DMF or Acetone[2]
Step-by-Step Methodology:
« Etherification:

o In a 3-neck flask, dissolve 1-(2,4-dichlorophenyl)-3-pyrazolol (22.9 g, 100 mmol) in DMF
(150 mL).

o Add powdered

(20.7 g, 150 mmol). Stir for 30 min at RT to form the phenolate/pyrazolate anion.

o Add 2-nitrobenzyl bromide (21.6 g, 100 mmol) portion-wise.
o Heat to 50-60°C for 3 hours.

o Quench: Pour into ice water (500 mL). Filter the precipitate: 2-[[1-(2,4-
dichlorophenyl)pyrazol-3-ylJoxymethyl]nitrobenzene.

e Reduction (Nitro to Hydroxylamine):

o Dissolve the nitro intermediate in MeOH/Water. Add

o Add Zinc powder (3-4 eq) slowly at <15°C (Exothermic!).
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o Critical Endpoint: Stop reaction when hydroxylamine is formed (monitor TLC). Over-
reduction leads to the aniline (undesired).

e Carbamate Formation:
o React the crude hydroxylamine with Methyl Chloroformate (

) in the presence of

in biphasic DCM/Water.
o Methylation (Final Step):

o Treat the N-hydroxy carbamate with Dimethyl Sulfate (DMS) and NaOH in acetone to yield
the final 1-(2,4-dichlorophenyl)-pyraclostrobin analog.

Reaction Workflow Diagram

Step 2: Coupling

Step 3: Toxophore Build
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Figure 2: Integrated workflow for the synthesis of the 2,4-dichloro pyraclostrobin analog.

Data Summary & QC Specifications

To validate the synthesis, compare the analytical data of the new analog against the standard
pyraclostrobin values. The 2,4-dichloro substitution will cause characteristic shifts in the
aromatic region of the NMR.
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Standard )
. 2,4-Dichloro
Parameter Pyraclostrobin (4- . Notes
Analog (Predicted)

Cl)

White to beige ) ) Increased lipophilicity
Appearance ) ] Off-white solid )

crystalline solid may lower MP slightly.

Additional CI often

Melting Point 63.7-65.2 °C 68 — 74 °C increases lattice

energy.

H NMR (Pyrazole)

7.7 (d), 5.9 (d)

7.8 (s), 6.0 (d)

The pyrazole 5-H
often shifts downfield
due to ortho-ClI
steric/electronic

effects.

H NMR (Phenyl)

AA'BB' system (4H)

ABC system (3H)

Distinct splitting: d
(8.5Hz), d (2Hz), dd.

Required for biological

HPLC Purity > 98.0% > 98.0% o
assay validity.
Higher lipophilicity =
LogP (Calc) ~3.99 ~4.65 stronger leaf cuticle

retention.

Key QC Checkpoint: In the

NMR of the intermediate 3-pyrazolol, ensure the absence of the CH-CH

signals of the pyrazolidinone precursor (approx

2.5-3.5 ppm). Their presence indicates incomplete oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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